3-chloro-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)benzamide

• IUPAC Name: 3-chloro-N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]benzamide
• InChI: InChI=1S/C18H17ClN2O2/c1-21-11-15(14-7-2-3-8-16(14)21)17(22)10-20-18(23)12-5-4-6-13(19)9-12/h2-9,11,17,22H,10H2,1H3,(H,20,23)
• InChI Key: FKGHCMAILWEHKP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CNC(=O)C3=CC(=CC=C3)Cl)O
• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol

Description

This compound is a benzamide derivative with an indole and a chloro group. Benzamide derivatives are known to have various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities. The indole group is a common structure in many important synthetic drug molecules.

Scientific Research Applications

Role in Synthesis of Indole Derivatives

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Biological Potential of Indole Derivatives

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Antiviral Activity

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Anti-inflammatory Activity

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Anticancer Activity

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Anti-HIV Activity

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Mechanism of Action

Target of Action

The compound, 3-chloro-N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]benzamide, is an indole derivative . Indole derivatives are known to play a significant role in cell biology and have been found in many important synthetic drug molecules . They bind with high affinity to multiple receptors, making them useful in the development of new therapeutic derivatives .

Mode of Action

Indole derivatives are known to interact with their targets in various ways, depending on the specific derivative and target . For instance, some indole derivatives have shown inhibitory activity against certain viruses .

Biochemical Pathways

Indole derivatives can affect various biochemical pathways, leading to a broad spectrum of biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities

Result of Action

Indole derivatives are known to have diverse biological activities, suggesting that they could have a wide range of molecular and cellular effects .

Future Directions

Future research could explore the synthesis, characterization, and biological activity of this compound. Given the known activities of similar benzamide and indole derivatives, it could be of interest in the development of new pharmaceuticals.